Cas no 1893183-11-3 (tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate
• CAS No: 1893183-11-3
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6431138
• PubChem ID: 117117412
• Update Time: 2025-05-21

tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate
• EN300-1890352
• tert-butyl N-[2-bromo-5-(1-hydroxycyclopropyl)phenyl]carbamate
• 1893183-11-3

• Inchi： 1S/C14H18BrNO3/c1-13(2,3)19-12(17)16-11-8-9(4-5-10(11)15)14(18)6-7-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,17)
• InChI Key： HMTBCBWRVMJONH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CC1)O

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate

tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 1893183-11-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 1893183-11-3) stands out as a compound of significant interest. This molecule, characterized by its unique bromo and hydroxycyclopropyl functional groups, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthetic utility, particularly in the development of novel bioactive molecules.

The tert-butyl moiety in tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate provides steric protection, enhancing the compound's stability during synthetic transformations. Meanwhile, the bromo substituent offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These features make it a valuable building block in medicinal chemistry, where precision and modularity are paramount.

Recent trends in organic synthesis highlight a growing demand for cyclopropyl-containing compounds, owing to their conformational rigidity and metabolic stability. The 1-hydroxycyclopropyl group in this carbamate derivative aligns with this trend, as it can influence the pharmacokinetic properties of drug candidates. This has led to a surge in searches for "cyclopropyl derivatives in drug design" and "bromo-substituted phenylcarbamates," reflecting the compound's relevance in contemporary research.

From an SEO perspective, queries like "synthesis of tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate" and "CAS 1893183-11-3 applications" are gaining traction. These searches underscore the need for detailed technical information about the compound's preparation and uses. Notably, the carbamate functional group is a recurring theme in discussions about prodrug strategies, further elevating the compound's profile in pharmaceutical circles.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated intermediates, tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate is not classified as a hazardous material, making it a safer choice for laboratory and industrial use. This aligns with the broader shift toward green chemistry and sustainable practices, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, tert-butyl N-2-bromo-5-(1-hydroxycyclopropyl)phenylcarbamate (CAS No. 1893183-11-3) exemplifies the intersection of synthetic utility and biomedical potential. Its structural features—bromo, hydroxycyclopropyl, and tert-butyl—make it a versatile tool for chemists addressing challenges in drug development and beyond. As interest in cyclopropyl-based scaffolds and halogenated intermediates continues to rise, this compound is poised to remain a focal point of innovation.